![molecular formula C20H23F3N2 B5796568 1-(4-methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine](/img/structure/B5796568.png)
1-(4-methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is a popular compound in scientific research due to its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of 1-(4-methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and a dopamine D2 receptor antagonist. This dual mechanism of action is thought to contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-(4-methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been shown to modulate several neurotransmitter systems, including serotonin, dopamine, and glutamate. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for neuronal survival and growth. These biochemical and physiological effects are thought to contribute to its therapeutic properties.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine in lab experiments is its potential therapeutic properties. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models, making it a promising candidate for further research. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 1-(4-methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine. One direction is to investigate its potential use in the treatment of substance abuse disorders and neurodegenerative diseases. Another direction is to further elucidate its mechanism of action and optimize its therapeutic potential. Additionally, more studies are needed to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of 1-(4-methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine can be achieved through several methods. One common method involves the reaction of 4-methylbenzyl chloride with 2-(trifluoromethyl)benzylamine in the presence of a base such as potassium carbonate. The resulting product is then treated with piperazine to obtain the final product.
Scientific Research Applications
1-(4-methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine has been extensively studied for its potential therapeutic properties. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. Additionally, it has been investigated for its potential use in the treatment of substance abuse disorders and neurodegenerative diseases.
properties
IUPAC Name |
1-[(4-methylphenyl)methyl]-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23F3N2/c1-16-6-8-17(9-7-16)14-24-10-12-25(13-11-24)15-18-4-2-3-5-19(18)20(21,22)23/h2-9H,10-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLOLDCVHFBJWEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)CC3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23F3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methylbenzyl)-4-[2-(trifluoromethyl)benzyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.